Cas no 7142-71-4 (2,3-Butanediol,2-(4-methoxyphenyl)-)

• Product Name: 2,3-Butanediol,2-(4-methoxyphenyl)-
• CAS No: 7142-71-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 579450
• PubChem ID: 242259
• Update Time: 2025-04-19

2,3-Butanediol,2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)butane-2,3-diol
• AC1L694E
• AC1Q56TW
• AG-J-18563
• AR-1C7963
• CTK5D4018
• NSC50702
• NSC-50702
• 7142-71-4
• DTXSID50287369

• Inchi： 1S/C11H16O3/c1-8(12)11(2,13)9-4-6-10(14-3)7-5-9/h4-8,12-13H,1-3H3
• InChI Key： QMTXTKBGVOTEMZ-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC(=CC=1)OC)C(C)O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 1

Experimental Properties

• Density: 1.118
• Boiling Point: 350.4°Cat760mmHg
• Flash Point: 165.7°C
• Refractive Index: 1.531
• PSA: 49.69
• LogP: 1.28350